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Compound of Interest

Compound Name: Norharman-d7

Cat. No.: B13445073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled from publicly available safety information and

data for Norharman and its deuterated analogue, Norharman-d7. A complete Safety Data

Sheet (SDS) for Norharman-d7 was not accessible at the time of writing. The information

provided for the non-deuterated form, Norharman (β-Carboline), is used as a close proxy and

should be treated as indicative. All laboratory work should be conducted under the supervision

of qualified personnel and in accordance with established safety protocols.

Introduction
Norharman-d7 is the deuterated form of Norharman, a β-carboline alkaloid.[1][2] Norharman

itself is a naturally occurring compound found in various plants and is also formed during the

cooking of meat and in tobacco smoke. It is known to exhibit a range of biological activities,

including cytotoxic effects.[3][4] This guide provides a summary of the available safety and

toxicological data to ensure the safe handling and use of Norharman-d7 in a research and

development setting.

Hazard Identification and Classification
Based on the available data for the parent compound, Norharman (β-Carboline), the following

GHS hazard classifications are anticipated for Norharman-d7.

GHS Hazard Statements:
H302: Harmful if swallowed.[5]
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H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

Pictograms:
Irritant[5]

Signal Word:
Warning[5]

Toxicological Summary
Norharman and its derivatives are known to have cytotoxic properties.[3][4] The primary

toxicological concerns are acute oral toxicity and irritation to the skin and eyes.

Quantitative Toxicological Data
Endpoint Value Species Source

Acute Oral Toxicity
Harmful if swallowed

(H302)
Not specified [5]

Skin Irritation
Causes skin irritation

(H315)
Not specified [5]

Eye Irritation
Causes serious eye

irritation (H319)
Not specified [5]

Experimental Protocols
While specific experimental protocols for the toxicological testing of Norharman-d7 are not

available, the GHS classifications for the parent compound, Norharman, are typically

determined through standardized OECD (Organisation for Economic Co-operation and

Development) test guidelines.

Acute Oral Toxicity (OECD 423): This method involves the administration of the test

substance to fasted animals in a stepwise procedure. The starting dose level is selected from

one of four fixed levels. The outcome of the test is the observation of either mortality or
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evident toxicity at one of the dose levels, which then allows for the assignment of the

substance to a specific hazard category.

Acute Dermal Irritation/Corrosion (OECD 404): This test involves the application of the test

substance to the skin of an animal. The degree of skin irritation is assessed at specified

intervals, and the substance is classified based on the severity and reversibility of the skin

reactions.

Acute Eye Irritation/Corrosion (OECD 405): This test involves the application of the test

substance to the eye of an animal. The degree of eye irritation is evaluated by scoring

lesions of the conjunctiva, cornea, and iris at specific intervals after application. The

classification is based on the severity and persistence of the observed eye effects.

Handling and Storage
Given the hazardous nature of Norharman-d7, appropriate precautions should be taken during

handling and storage.

Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Wear

appropriate personal protective equipment (PPE), including gloves, lab coat, and safety

glasses.

Storage: Store in a tightly sealed container in a cool, dry place.

Emergency Procedures
First Aid Measures:

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing.
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Visual Safety Guides
The following diagrams illustrate key safety workflows for handling Norharman-d7.

Hazard Identification

Personal Protective Equipment (PPE)

First Aid Measures

H302: Harmful if swallowed
Swallowed:

Rinse mouth, seek medical attention
If exposure occurs

H315: Causes skin irritation Skin Contact:
Wash with soap and water

If exposure occurs

H319: Causes serious eye irritation Eye Contact:
Rinse with water, seek medical attention

If exposure occurs

Gloves

Lab Coat

Safety Glasses

Safe Handling Protocol

Requires

Requires

Requires
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Hazard Identification and First Aid Response for Norharman-d7.
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A generalized safe experimental workflow for handling Norharman-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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